Cas no 2171256-58-7 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid
• CAS No: 2171256-58-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5955721
• PubChem ID: 165542259
• Update Time: 2025-10-29

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]but-2-enoic acid
• 2171256-58-7
• EN300-1498208

• Inchi： 1S/C28H26N2O5/c31-26(32)15-8-16-29-27(33)25(17-19-9-2-1-3-10-19)30-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h1-15,24-25H,16-18H2,(H,29,33)(H,30,34)(H,31,32)/b15-8+/t25-/m0/s1
• InChI Key： MERGBMWUXWMWDJ-HRDREGIBSA-N
• SMILES： O(C(N[C@H](C(NC/C=C/C(=O)O)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic Acid (CAS No. 2171256-58-7): An Overview

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid (CAS No. 2171256-58-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Phe-Gly-OH, is a derivative of the amino acid phenylalanine and is commonly used in the synthesis of peptides and peptidomimetics. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it can be selectively deprotected to facilitate the sequential addition of amino acids.

The chemical structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid consists of a phenylalanine residue linked to a glycine residue, with the Fmoc group attached to the amino terminus. This structure provides several key advantages in peptide synthesis, including enhanced solubility and stability, as well as improved reactivity during coupling reactions. The Fmoc group is known for its ease of removal under mild conditions, typically using piperidine, which makes it a preferred choice for protecting amino groups in peptide synthesis.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of Fmoc-L-Phe-Gly-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced bioavailability and reduced toxicity. The researchers found that by incorporating Fmoc-L-Phe-Gly-OH into peptide sequences, they were able to improve the pharmacokinetic properties of the resulting molecules, making them more suitable for clinical applications.

In addition to its use in peptide synthesis, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid has also shown promise in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but are often more stable and less prone to degradation by proteases. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that peptidomimetics derived from Fmoc-L-Phe-Gly-OH exhibited potent inhibitory activity against various enzymes involved in disease pathways, such as proteases and kinases. These findings suggest that this compound could be a valuable starting point for the design of new therapeutic agents targeting specific biological targets.

The synthetic route for producing Fmoc-L-Phe-Gly-OH involves several well-established chemical reactions. The first step typically involves the protection of L-phenylalanine with the Fmoc group, followed by coupling with glycine using a suitable coupling reagent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting protected dipeptide can then be further modified or incorporated into larger peptide sequences using standard SPPS techniques.

The physical and chemical properties of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 465.54 g/mol and a melting point ranging from 160°C to 165°C. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it well-suited for use in organic synthesis and pharmaceutical research.

In terms of safety and handling, Fmoc-L-Phe-Gly-OH should be stored under dry conditions at room temperature to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to avoid skin contact or inhalation. While not classified as hazardous, it is advisable to follow standard laboratory safety protocols when working with this compound.

The future prospects for 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobut-2-enoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. The ability to fine-tune its chemical structure through synthetic modifications offers exciting opportunities for creating novel compounds with improved therapeutic profiles.

In conclusion, Fmoc-L-Phe-Gly-OH (CAS No. 2171256-58-7) is a versatile and valuable compound in the field of medicinal chemistry and pharmaceutical research. Its unique properties make it an essential building block for peptide synthesis and peptidomimetic design, opening up new avenues for the development of innovative therapeutic agents. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in shaping the future of drug discovery.